Cas no 108134-82-3 (Ethanone,1-(4-propyl-3-pyridinyl)-)
108134-82-3 structure
Product Name:Ethanone,1-(4-propyl-3-pyridinyl)-
CAS No:108134-82-3
MF:C10H13NO
MW:163.216322660446
CID:127821
PubChem ID:13793741
Update Time:2025-04-18
Ethanone,1-(4-propyl-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(4-propyl-3-pyridinyl)-
- 4-Propyl-3-acetylpyridine
- Ethanone, 1-(4-propyl-3-pyridinyl)- (9CI)
- SCHEMBL4734614
- 1-(4-Propylpyridin-3-yl)ethanone
- 108134-82-3
- XGDKYGUSYJOLKG-UHFFFAOYSA-N
- 4-(1-propyl)-3-acetylpyridine
-
- Inchi: 1S/C10H13NO/c1-3-4-9-5-6-11-7-10(9)8(2)12/h5-7H,3-4H2,1-2H3
- InChI Key: XGDKYGUSYJOLKG-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=CC=1CCC
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Ethanone,1-(4-propyl-3-pyridinyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
108134-82-3 (Ethanone,1-(4-propyl-3-pyridinyl)-) Related Products
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